N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-5-phenylisoxazole-3-carboxamide

• IUPAC Name: N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-(furan-2-yl)pyrazol-3-yl]-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C23H18N6O4/c1-2-15-11-21(30)26-23(24-15)29-20(13-16(27-29)18-9-6-10-32-18)25-22(31)17-12-19(33-28-17)14-7-4-3-5-8-14/h3-13H,2H2,1H3,(H,25,31)(H,24,26,30)
• InChI Key: PTWKXXUFRAHFIU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=NOC(=C4)C5=CC=CC=C5
• Molecular Formula: C23H18N6O4
• Molecular Weight: 442.4 g/mol

Description

N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-5-phenylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C23H18N6O4 and its molecular weight is 442.435. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-inflammatory Activities

• Synthesis and Biological Evaluation of Pyrazolopyrimidines : A series of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones were synthesized and evaluated for their cytotoxic activities against HCT-116 (colon cancer) and MCF-7 (breast cancer) cell lines. Some derivatives exhibited significant cytotoxic activity, indicating their potential as anticancer agents. Additionally, these compounds were screened for 5-lipoxygenase inhibition, a target for anti-inflammatory drugs, showing promising results (Rahmouni et al., 2016).

Antimicrobial and Antifungal Properties

• Preparation and Reactions of Thiazolopyrimidines : Compounds based on thiazolo[3,2-a]pyrimidine exhibited excellent biocidal properties against Gram-positive and Gram-negative bacteria as well as yeast-like and filamentous fungi. This research highlights the potential of such compounds in developing new antimicrobial agents (Youssef et al., 2011).

Antiviral Activity

• Heterocyclic Compounds with Anti-Avian Influenza Virus Activity : Novel pyrazole, pyridazinone, oxadiazole, triazole, thiazolidine, and thioxopyrimidine derivatives were synthesized and evaluated for their antiviral activity against the H5N1 avian influenza virus. Several compounds showed promising antiviral activity, suggesting potential applications in the treatment or prevention of influenza virus infections (Flefel et al., 2012).

Amplification of Antibiotics

• Unfused Heterobicycles as Amplifiers of Phleomycin : A range of pyridinylpyrimidines with strongly basic side chains were evaluated for their ability to amplify the effects of phleomycin, an antibiotic, against Escherichia coli. This study suggests the potential use of such compounds in enhancing antibiotic efficacy, a crucial area of research given the global challenge of antibiotic resistance (Brown & Cowden, 1982).